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Compound of Interest

Compound Name: 2-Methyl-1,3-cyclopentadiene

Cat. No.: B8750799

An In-depth Technical Guide to 2-Methyl-1,3-cyclopentadiene for Researchers and Scientists

This technical guide provides a comprehensive overview of 2-Methyl-1,3-cyclopentadiene,
including its chemical structure, CAS number, physicochemical properties, and reactivity. This
document is intended for researchers, scientists, and professionals in drug development who
are interested in the applications of this compound in organic synthesis.

Chemical Structure and Identification

2-Methyl-1,3-cyclopentadiene is a cyclic diene and a derivative of cyclopentadiene. Its
chemical structure is characterized by a five-membered ring containing two double bonds and
a methyl substituent at the second position.

Chemical Structure:

CAS Number: 3727-31-9[1][2][3][4][5]
Molecular Formula: CeHs[1][2][5]

Molecular Weight: 80.13 g/mol [5]

IUPAC Name: 2-methylcyclopenta-1,3-diene[5]

Synonyms: 1,3-Cyclopentadiene, 2-methyl-; 2-Methylcyclopentadiene[1][2][5]
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Physicochemical Properties

The following table summarizes the key physicochemical properties of 2-Methyl-1,3-
cyclopentadiene.

Property Value Reference
Density 0.858 g/cm? [21[4]
Boiling Point 83.7 °C at 760 mmHg [2][4]
Refractive Index 1.489 [2][4]
Vapor Pressure 83.1 mmHg at 25°C [2][4]
lonization Energy 8.46 £ 0.05 eV [6]

Reactivity and Applications in Synthesis

2-Methyl-1,3-cyclopentadiene, like its parent compound cyclopentadiene, is highly reactive
and serves as a versatile building block in organic synthesis. Its reactivity is dominated by its
participation in cycloaddition reactions, particularly the Diels-Alder reaction.

Diels-Alder Reactivity

Cyclopentadiene and its derivatives are among the most reactive dienes in normal electron-
demand Diels-Alder reactions.[7][8] This high reactivity makes them ideal for constructing
complex cyclic systems, which are common scaffolds in pharmaceuticals and natural products.
[9] The methyl group in 2-Methyl-1,3-cyclopentadiene can influence the regioselectivity and
stereoselectivity of the Diels-Alder reaction.

The general workflow for a Diels-Alder reaction involving a substituted cyclopentadiene is
illustrated below.
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Caption: General workflow of a Diels-Alder reaction.

Dimerization

A crucial aspect of the chemistry of cyclopentadienes is their tendency to undergo a Diels-Alder
reaction with themselves to form a dimer, dicyclopentadiene.[7] This dimerization is a reversible
process. To use 2-Methyl-1,3-cyclopentadiene as a monomer in a reaction, it is often
necessary to first "crack” the dimer by heating it to regenerate the monomer.
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Caption: Dimerization equilibrium of cyclopentadienes.

Experimental Protocols
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While a specific, detailed synthesis protocol for 2-methyl-1,3-cyclopentadiene is not readily
available in the provided search results, a general and widely used procedure for obtaining
cyclopentadiene monomers from their dimers (dicyclopentadiene) is highly relevant and
essential for working with this class of compounds.

Preparation of Monomeric Cyclopentadiene from
Dicyclopentadiene

This procedure describes the thermal cracking of dicyclopentadiene to yield monomeric
cyclopentadiene. A similar principle would apply to the dimer of 2-methyl-1,3-
cyclopentadiene.

Materials:

Technical grade dicyclopentadiene

Heating mantle or oil bath

Fractional distillation apparatus

Receiver flask cooled in a dry ice/acetone bath
Procedure:
e Set up a fractional distillation apparatus. The distillation flask contains the dicyclopentadiene.

» Heat the dicyclopentadiene to its boiling point (approximately 170 °C). At this temperature, a
retro-Diels-Alder reaction occurs, "cracking" the dimer back into two molecules of the
cyclopentadiene monomer.

e The lower-boiling cyclopentadiene monomer (boiling point ~41 °C) will distill over.

o Collect the freshly distilled cyclopentadiene monomer in a receiver flask cooled to -78 °C (dry
ice/acetone bath) to prevent it from re-dimerizing.[10]

e The freshly prepared monomer should be used immediately for subsequent reactions.[10]
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Note: Cyclopentadiene and its derivatives should be handled in a well-ventilated fume hood
due to their potential volatility and reactivity.

Relevance in Drug Development

The norbornene scaffold, which is readily produced from the Diels-Alder reaction of
cyclopentadienes, is a privileged structure in medicinal chemistry.[9] These rigid, bicyclic
systems are valuable for constraining the conformation of molecules, which can lead to
increased potency and selectivity for biological targets. The ability to functionalize the
norbornene ring at various positions makes 2-methyl-1,3-cyclopentadiene a useful starting
material for creating diverse libraries of compounds for drug discovery. The reactivity of the
double bond in the resulting norbornene derivatives also allows for further chemical
modifications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8750799#chemical-structure-and-cas-number-of-2-
methyl-1-3-cyclopentadiene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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